N-(1-ethyl-2-oxoindolin-5-yl)-3-methylbenzamide

• IUPAC Name: N-(1-ethyl-2-oxo-3H-indol-5-yl)-3-methylbenzamide
• InChI: InChI=1S/C18H18N2O2/c1-3-20-16-8-7-15(10-14(16)11-17(20)21)19-18(22)13-6-4-5-12(2)9-13/h4-10H,3,11H2,1-2H3,(H,19,22)
• InChI Key: USWLGCGKDBMLLB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)C3=CC=CC(=C3)C
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

N-(1-ethyl-2-oxoindolin-5-yl)-3-methylbenzamide, also known as Ebselen, is a synthetic organoselenium compound that has been studied for its potential therapeutic applications. Ebselen has been found to have antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Synthesis and Chemical Properties

Studies on compounds closely related to N-(1-ethyl-2-oxoindolin-5-yl)-3-methylbenzamide have explored their synthesis and chemical properties. For example, the synthesis of isatin derivatives, including those similar in structure to N-(1-ethyl-2-oxoindolin-5-yl)-3-methylbenzamide, has been extensively studied. These derivatives are synthesized through various chemical reactions, providing a foundation for further exploration of their biological activities and applications in drug development (H. H. Alkam et al., 2015).

Biological Activities and Applications

Research has also focused on the biological activities of compounds structurally related to N-(1-ethyl-2-oxoindolin-5-yl)-3-methylbenzamide, revealing a range of potential applications:

• Antimicrobial and Antifungal Activities

  Certain derivatives have shown promising antimicrobial and antifungal properties. This suggests potential applications in developing new antimicrobial agents (Mukesh C. Patel & D. Dhameliya, 2010).

• Cancer Research

  Some studies have indicated that specific derivatives can induce apoptosis in cancer cells, suggesting their potential use in cancer therapy. These findings highlight the importance of further investigation into the anticancer properties of these compounds (N. Sirisoma et al., 2009).

• Enzyme Inhibition

  Derivatives have been studied for their ability to inhibit certain enzymes, which could have implications for the treatment of various diseases. For example, the inhibition of cholinesterases suggests potential applications in managing diseases related to the cholinergic system (V. Corbel et al., 2009).

• Corrosion Inhibition

  In the field of materials science, isatin derivatives have been explored as corrosion inhibitors for metals, indicating potential industrial applications in protecting metal surfaces from corrosion (K. R. Ansari et al., 2015).